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Compound of Interest

Compound Name: 5-Methyl-4-octanone

Cat. No.: B13107709

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Methyl-4-octanone was located. The
following guidance is based on safety information for structurally similar ketones and general
laboratory safety protocols. Researchers should always consult their institution's safety office
and perform a risk assessment before handling any chemical.

This document provides essential, immediate safety and logistical information for the handling
and disposal of 5-Methyl-4-octanone, tailored for researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Methyl-4-octanone is a flammable liquid.[1][2] Appropriate PPE is critical to ensure personal
safety. The following table summarizes the required PPE for handling this substance.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Ketone-resistant gloves (e.g.,
Butyl rubber, PVA)

Standard laboratory gloves
(e.g., nitrile) may not offer
sufficient protection against
ketones.[3][4][5][6][7]

Body Protection

Flame-retardant lab coat

Provides a barrier against
spills and splashes of the

flammable liquid.

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood

Prevents inhalation of vapors.
For significant aerosol
generation or spills, a
respirator with an organic
vapor cartridge may be

necessary.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Methyl-4-octanone is crucial for safe

handling and storage.

Property Value Source
Molecular Formula CoH1s0 [81[9]
Molecular Weight 142.24 g/mol [819]

Boiling Point 189 -190 °C [10]
Appearance Colorless liquid (presumed) [10]

CAS Number 6175-51-5 [8][91[11][12]

Handling and Storage Procedures
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Proper handling and storage are paramount to prevent accidents and ensure the integrity of the
chemical.

Handling:
o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[13]

e Ground and bond containers when transferring the substance to prevent static discharge,
which can ignite flammable vapors.[1]

e Use non-sparking tools.[1][13]

e Avoid contact with skin, eyes, and clothing.[10]

» Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][10][13]
o Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

o Store separately from oxidizing agents and other incompatible materials.[1][10]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.
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Emergency Situation

Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

do. Continue rinsing.[1]

Move the person to fresh air. If breathing is

Inhalation o )
difficult, provide oxygen.
) Do NOT induce vomiting. Rinse mouth with
Ingestion
water.[1]
Evacuate the area. Remove all sources of
Spill ignition. Absorb the spill with an inert, non-
combustible material (e.g., sand, earth).[2]
Use dry chemical, carbon dioxide, or alcohol-
Fire resistant foam to extinguish.[2][13] Water spray

may be used to cool containers.[2]

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Waste Collection: Collect waste 5-Methyl-4-octanone and any contaminated materials in a

designated, labeled, and sealed container.

o Disposal Route: Dispose of as hazardous chemical waste through your institution's

environmental health and safety office. Do not pour down the drain.[13]

Visual Guides

The following diagrams illustrate key safety workflows for handling 5-Methyl-4-octanone.
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Caption: Personal Protective Equipment (PPE) workflow for handling 5-Methyl-4-octanone.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13107709?utm_src=pdf-body-img
https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Evacuate Area

'

Alert Others & EHS

'

Remove Ignition Sources

Don Appropriate PPE

Contain Spill

'

Absorb with Inert Material

'

Collect Waste

'

Decontaminate Area

'

Dispose of Waste

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13107709?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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